Thiolane, 2-ethyl-5-methyl, trans-

• CAS: 61568-32-9

Protocols & Analytical Methods

Application Note: Advanced GC-MS Protocols for the Isolation and Characterization of trans-2-Ethyl-5-methylthiolane

Executive Summary

trans-2-Ethyl-5-methylthiolane (C₇H₁₄S, MW: 130.25 g/mol ) is a volatile organic sulfur compound (OSC) belonging to the homologous series of alkylated thiolanes. While canonically recognized as a critical biomarker for sulfur-rich Type II-S kerogens and hypersaline depositional environments, the precise detection of alkylthiolanes is equally critical in drug development (as volatile sulfur-containing API impurities) and flavor/fragrance profiling due to their potent sensory impacts.

This application note details a highly specific, self-validating analytical workflow. By coupling orthogonal chemical isolation techniques with high-resolution capillary gas chromatography-mass spectrometry (GC-MS), this protocol resolves the trans isomer from its cis counterpart and complex matrix interferences.

Scientific Principles & Mechanistic Causality

To achieve absolute confidence in structural elucidation, this protocol operates as a self-validating system . It cross-verifies the analyte through three independent physicochemical properties: chemical affinity, boiling-point/steric resolution, and mass-to-charge fragmentation.

Matrix Deconvolution via HSAB Theory

Direct injection of complex matrices (e.g., crude oil, environmental extracts, or formulated drug matrices) invariably results in an Unresolved Complex Mixture (UCM) of hydrocarbons that severely masks the mass spectra of trace OSCs, necessitating targeted pre-fractionation 1. We exploit Pearson’s Hard and Soft Acids and Bases (HSAB) theory by utilizing silver-ion (Ag⁺) impregnated silica gel. The soft Lewis acid (Ag⁺) selectively and reversibly coordinates with the soft Lewis base (the lone electron pairs on the thiolane sulfur atom). This causality allows non-polar aliphatic hydrocarbons to be washed out, isolating the thiolanes for subsequent elution.

Chromatographic Resolution of Diastereomers

Separating the cis and trans diastereomers of 2-ethyl-5-methylthiolane requires high-efficiency capillary chromatography. On a standard 5% diphenyl/95% dimethyl polysiloxane stationary phase (e.g., HP-5MS), separation is driven by subtle differences in boiling point and steric interactions. Empirical chromatographic data demonstrates that for 2,5-dialkylthiolanes, the cis isomer exhibits a slightly lower boiling point and elutes prior to the trans isomer on non-polar stationary phases 2.

Thermodynamic α-Cleavage in EI-MS

Under 70 eV Electron Impact (EI) ionization, alkylthiolanes undergo predictable α-cleavage adjacent to the sulfur heteroatom 3. For trans-2-ethyl-5-methylthiolane, the loss of the larger alkyl group (ethyl radical, •CH₂CH₃) is thermodynamically favored over the loss of the methyl radical. This yields a highly stabilized sulfonium ion at m/z 101, which dominates the spectrum as the base peak.

Analytical workflow for extraction, isolation, and GC-MS detection of alkylthiolanes.

Step-by-Step Experimental Methodology

Phase 1: Matrix Preparation & Ag⁺ Solid Phase Extraction

• Matrix Solubilization: Dissolve 50 mg of the sample matrix in 1.0 mL of high-purity n-hexane. If analyzing heavy petroleum or complex biological extracts, centrifuge at 3000 × g for 5 minutes to precipitate asphaltenes or insoluble proteins.

• Column Activation: Pack a glass chromatographic column (10 mm i.d.) with 5.0 g of 10% w/w AgNO₃-impregnated silica gel. Condition the bed with 20 mL of n-hexane.

• Hydrocarbon Elution: Load the 1.0 mL sample onto the column. Elute with 25 mL of n-hexane. This fraction contains saturated and aromatic hydrocarbons and should be discarded or archived.

• Thiolane Recovery: Elute the targeted OSC fraction using 15 mL of a dichloromethane/acetone mixture (95:5, v/v). The polar solvent disrupts the Ag⁺-Sulfur coordination, releasing the trans-2-ethyl-5-methylthiolane.

• Concentration & Spiking: Concentrate the eluate under a gentle stream of high-purity nitrogen (N₂) to a final volume of 100 µL. To ensure quantitative integrity, spike the sample with an internal standard (e.g., n-tetracosane-D50 or 2-fluorobiphenyl) prior to GC-MS injection 4.

Phase 2: GC-MS Acquisition

Execute the analysis using the optimized instrumental parameters detailed in Table 1 . Ensure the mass spectrometer is tuned using PFTBA (Perfluorotributylamine) focusing on the low-mass range (m/z 69, 219) to maximize sensitivity for thiolane fragments.

Phase 3: Data Processing & Isomer Validation

• Generate Extracted Ion Chromatograms (EIC) for m/z 130, 101, and 87.

• Locate the doublet peak corresponding to the 2-ethyl-5-methylthiolane isomers.

• Assign the first eluting peak as the cis isomer and the second eluting peak as the trans isomer.

• Validate the trans assignment by confirming the diagnostic ion ratios outlined in Table 2 .

EI-MS fragmentation pathways of trans-2-ethyl-5-methylthiolane yielding diagnostic ions.

Quantitative Data & Method Parameters

Table 1: Optimized GC-MS Operational Parameters

Parameter	Specification
System Architecture	Quadrupole GC-MS (e.g., Agilent 7890/5977 or equivalent)
Analytical Column	HP-5MS (30 m length × 0.25 mm i.d. × 0.25 µm film thickness)
Carrier Gas	Ultra-High Purity Helium (99.999%), 1.0 mL/min constant flow
Injection Mode	Splitless (Injector Temp: 250 °C), 1.0 µL injection volume
Oven Temperature Program	40 °C (hold 2 min) ➔ ramp 4 °C/min to 300 °C (hold 10 min)
Transfer Line Temperature	280 °C
Ionization Source	Electron Impact (EI), 70 eV, Source Temp: 230 °C
Acquisition Mode	SIM/Scan concurrent (SIM target ions: m/z 87, 101, 115, 130)

Table 2: Diagnostic MS Ions for trans-2-Ethyl-5-methylthiolane

m/z Ratio	Ion Identity / Origin	Relative Abundance	Diagnostic Significance
130	[M]⁺• (Molecular Ion)	~15 - 25%	Confirms the intact molecular weight of C₇H₁₄S.
115	[M - CH₃]⁺	~10 - 20%	Results from the α-cleavage of the C5 methyl group.
101	[M - C₂H₅]⁺	100% (Base Peak)	Thermodynamically favored α-cleavage of the C2 ethyl group.
87	[C₄H₇S]⁺	~30 - 50%	Represents the core unsubstituted thiolane ring fragment.

References

• Sinninghe Damsté, J. S., et al. (1987).
• Andersson, J. T., et al. (2006). Limitations to GC-MS Determination of Sulfur-Containing Polycyclic Aromatic Compounds in Geochemical, Petroleum, and Environmental Investigations.
• Zaikin, V. G., et al. (2023). Protocol for structure determination of unknowns by EI mass spectrometry. II.
• Zhang, S., et al. (2024).

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Application Notes and Protocols for the Synthesis of trans-2-ethyl-5-methyltetrahydrothiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-ethyl-5-methyltetrahydrothiophene is a sulfur-containing heterocyclic compound of interest in various fields of chemical research, including flavor and fragrance chemistry, and as a potential building block in medicinal chemistry. The stereochemistry of the substituents on the tetrahydrothiophene ring is crucial for its chemical and biological properties, making stereoselective synthesis a key challenge. This document provides detailed application notes and protocols for the synthesis of the trans isomer of 2-ethyl-5-methyltetrahydrothiophene, designed to offer both theoretical understanding and practical guidance for researchers in organic synthesis and drug development.

Strategic Overview of Synthesis

The primary challenge in synthesizing trans-2-ethyl-5-methyltetrahydrothiophene lies in controlling the relative stereochemistry of the two stereocenters at the C2 and C5 positions. A common and effective strategy for achieving a trans configuration in 5-membered rings is through a double SN2 inversion at these centers starting from a suitable acyclic precursor. This guide will focus on a robust pathway commencing from heptane-2,5-diol, leveraging a double Mitsunobu reaction for the stereospecific introduction of the sulfur atom. An alternative approach utilizing Lawesson's reagent will also be discussed.

Diagram of the Overall Synthetic Strategy

Application Notes and Protocols for the Isolation of Sulfur-Containing Heterocycles from Fossil Fuels

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the isolation of sulfur-containing heterocycles from complex fossil fuel matrices such as crude oil and its distillates. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals who require intact, structurally unaltered sulfur heterocycles for downstream applications, including reference standard development, toxicological studies, and as synthons in medicinal chemistry. We move beyond simple sulfur removal to focus on selective isolation, a critical but often overlooked aspect of petrochemical analysis. This document elucidates the causality behind experimental choices, offering field-proven insights into techniques including multi-stage liquid-liquid extraction, selective adsorption chromatography, and oxidative-extractive methods. Each protocol is presented as a self-validating system, complete with analytical checkpoints and performance metrics.

Introduction: The Significance of Isolating Sulfur Heterocycles

Fossil fuels are a complex amalgam of hydrocarbons and heteroatomic compounds, with sulfur-containing heterocycles (SCHs) being of paramount importance. While the petroleum industry has extensively focused on the removal of sulfur to prevent catalyst poisoning and reduce SOx emissions, the selective isolation of these compounds is a burgeoning field of interest.[1][2][3] The rationale for isolation is multifaceted:

• Drug Development: Many sulfur-containing heterocycles, such as thiophenes, thiazoles, and benzothiazoles, are privileged scaffolds in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[4][5][6][7] Isolating novel or complex SCHs from fossil fuels provides a unique source of diverse molecular architectures for drug discovery programs.[8]

• Geochemical and Environmental Science: The specific distribution and structure of SCHs can serve as biomarkers, offering insights into the origin, maturity, and depositional environment of crude oils.[9]

• Analytical Chemistry: Pure, isolated SCHs are indispensable as analytical standards for the accurate quantification and identification of these compounds in various matrices.[10]

This guide provides a logical framework and detailed protocols for the isolation of these valuable compounds, focusing on preserving their molecular integrity.

Foundational Knowledge: Understanding the Target Molecules

The primary SCHs found in fossil fuels are thiophene and its derivatives. The difficulty of removal, and by extension, selective isolation, increases with the complexity of the molecule.[11]

• Thiophenes: The basic five-membered aromatic ring containing sulfur.

• Benzothiophenes (BTs): A thiophene ring fused to a benzene ring.

• Dibenzothiophenes (DBTs): A thiophene ring fused between two benzene rings. Alkyl-substituted DBTs, particularly those with methyl groups at the 4- and 6-positions, are notoriously "refractory" or difficult to remove via conventional hydrodesulfurization (HDS).[12]

• Sulfides and Sulfoxides: Other classes of sulfur compounds, such as aliphatic sulfides and their oxidized counterparts, sulfoxides, are also present and can be co-isolated.[13]

The choice of isolation strategy is fundamentally dictated by the chemical properties of these target molecules, particularly their polarity and reactivity, in relation to the non-polar hydrocarbon matrix.

Isolation Methodologies & Protocols

The following sections detail three primary strategies for the isolation of SCHs. The choice of method depends on the starting material, the target compounds, and the desired scale of isolation.

Methodology 1: Multi-Stage Liquid-Liquid Extraction (LLE)

Principle: LLE exploits the slight polarity difference between the hydrocarbon matrix and the sulfur-containing heterocycles. While SCHs are largely non-polar, the sulfur heteroatom imparts a degree of polarity that can be leveraged for selective partitioning into a polar solvent.[14][15] This method is particularly effective for less complex thiophenic compounds.[16]

Causality Behind Experimental Choices:

• Solvent Selection: The ideal solvent must be immiscible with the hydrocarbon matrix and have a preferential affinity for SCHs. Highly polar solvents like N-methyl-2-pyrrolidone (NMP) and dimethylformamide (DMF) have shown high efficiency in extracting thiophenic compounds.[17] The choice is a trade-off between extraction efficiency and the co-extraction of aromatic hydrocarbons.

• Multi-Stage Approach: A single extraction is often insufficient for complete removal.[14][15] A multi-stage, counter-current extraction process significantly enhances the recovery and purity of the isolated SCHs.

Experimental Protocol: Isolation of Thiophenic Compounds using NMP

• Preparation of Model Fuel/Feedstock:

  • For protocol validation, prepare a model fuel by dissolving a known concentration (e.g., 500 ppm) of thiophene, benzothiophene, and dibenzothiophene in a non-polar solvent like isooctane.[16]

  • For real-world samples, use a light petroleum distillate such as gasoline or kerosene.[10]

• First Stage Extraction:

  • In a separatory funnel, combine the feedstock and NMP at a 1:1 volume ratio.

  • Shake vigorously for 5 minutes to ensure thorough mixing and facilitate mass transfer.

  • Allow the phases to separate for 15 minutes. The lower layer will be the NMP extract enriched with SCHs.

  • Drain the NMP extract into a clean collection flask.

• Subsequent Extraction Stages:

  • Transfer the raffinate (the upper hydrocarbon layer) to a new separatory funnel.

  • Add a fresh volume of NMP (1:1 v/v) and repeat the extraction process.

  • Perform a total of 3-5 extraction stages, collecting the NMP extract from each stage.

• Recovery of SCHs:

  • Combine all NMP extracts.

  • The SCHs can be recovered from the high-boiling-point NMP via vacuum distillation or by back-extraction into a volatile, non-polar solvent (e.g., hexane) after diluting the NMP extract with deionized water.

• Analysis and Validation:

  • Analyze the raffinate from each stage and the final isolated product using Gas Chromatography with a Sulfur Chemiluminescence Detector (GC-SCD) or a Pulsed Flame Photometric Detector (GC-PFPD).[10][18] This provides quantitative data on the removal efficiency at each stage and the purity of the final isolate.

Data Presentation:

Solvent	Target Compound	Single Stage Removal Efficiency (%)
N-Methyl-2-Pyrrolidone (NMP)	Thiophene	~98%[17]
Dimethylformamide (DMF)	Thiophene	High[17]
Aqueous HCl	Thiophene	50%[16]
Aqueous HCl	Benzothiophene	28.2%[16]
Aqueous HCl	Dibenzothiophene	26.8%[16]

Table 1: Comparative efficiency of different solvents for thiophene extraction.

Methodology 2: Selective Adsorption Chromatography

Principle: This technique separates compounds based on their differential affinity for a solid stationary phase (adsorbent). For SCH isolation, adsorbents are chosen that exhibit stronger interactions with sulfur compounds than with the surrounding hydrocarbons. These interactions can be based on acid-base interactions or π-π stacking.[19]

Causality Behind Experimental Choices:

• Adsorbent Selection: Activated carbons, zeolites, and metal-impregnated silica gels are commonly used.

  • Activated Alumina/Carbon: The surface chemistry, particularly the presence of oxygen-containing functional groups, plays a decisive role. Acidic surface groups can interact with the basic character of some SCHs.[19][20]

  • Palladium-impregnated Phases: Ligand exchange chromatography using palladium ions shows high selectivity for polyaromatic sulfur heterocycles (PASHs) by forming complexes with the sulfur atom.[9][21] This is a highly specific interaction that minimizes co-elution of polycyclic aromatic hydrocarbons (PAHs).

Experimental Protocol: Isolation of PASHs using Palladium-Modified Silica Gel

• Feedstock Preparation:

  • Begin with a heavy distillate fraction of crude oil where PASHs are concentrated.[9]

  • Perform a preliminary fractionation using standard alumina column chromatography to separate the bulk aromatic fraction.[9]

• Column Packing:

  • Prepare a slurry of palladium-modified silica gel in hexane.

  • Pack a glass chromatography column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading and Elution:

  • Dissolve the pre-fractionated aromatic concentrate in a minimal amount of hexane.

  • Carefully load the sample onto the top of the column.

  • Begin elution with a non-polar mobile phase (e.g., 100% hexane). The non-sulfur containing PAHs will elute first.

  • Collect fractions and monitor the eluent using a UV detector (254 nm).

• Desorption of PASHs:

  • Once the PAH fraction has eluted, switch to a more polar mobile phase (e.g., a hexane/dichloromethane gradient) to desorb the complexed PASHs from the palladium sites.

  • Collect the PASH-rich fractions.

• Analysis and Validation:

  • Analyze the collected fractions using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) to identify the specific PASHs (e.g., dibenzothiophene, benzonaphthothiophene derivatives).[9]

  • Quantitative analysis can be performed by coupling the HPLC to an Inductively Coupled Plasma Mass Spectrometer (ICP-MS) for sulfur-specific detection.[22]

Methodology 3: Oxidative-Extractive Isolation (OEI)

Principle: This powerful two-step method enhances the polarity difference between SCHs and hydrocarbons.[23] First, the sulfur atom in the heterocycle is oxidized to a sulfoxide or sulfone.[24][25][26] This oxidation dramatically increases the polarity of the molecule, making it readily extractable by polar solvents. The isolated sulfones can then be reduced back to the original SCH if desired.

Causality Behind Experimental Choices:

• Oxidizing System: A common and effective system is hydrogen peroxide (H2O2) in the presence of an organic acid like formic or acetic acid.[24][25][26] This in-situ generates a more powerful peroxy-acid oxidant.

• Post-Oxidation Extraction: The highly polar sulfones can be easily extracted using solvents like acetonitrile or methanol, which would be ineffective for the non-oxidized precursors.[27]

Experimental Protocol: Isolation of DBTs via Oxidation and Extraction

• Oxidation Step:

  • In a round-bottom flask equipped with a condenser and magnetic stirrer, combine the fossil fuel feedstock (e.g., diesel oil) with a solution of acetic acid and hydrogen peroxide.[25]

  • Heat the mixture to a moderate temperature (e.g., 60-80°C) and stir for 1-2 hours. The reaction converts DBTs and other SCHs to their corresponding sulfones.

• Extraction of Sulfones:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of acetonitrile and shake to extract the polar sulfones into the acetonitrile phase.[27]

  • Allow the phases to separate and collect the lower acetonitrile layer. Repeat the extraction 2-3 times for maximum recovery.

• Solvent Removal:

  • Combine the acetonitrile extracts.

  • Remove the acetonitrile using a rotary evaporator to yield the isolated sulfones.

• (Optional) Reduction to Parent Heterocycle:

  • The isolated sulfones can be reduced back to the original thiophenic compounds using a reducing agent like LiAlH4. This step must be performed under anhydrous conditions by a trained chemist.

• Analysis and Validation:

  • Monitor the oxidation step by taking aliquots and analyzing for the disappearance of parent SCHs and the appearance of sulfones using GC-MS or HPLC.

  • Confirm the structure of the final isolated products using spectroscopic methods (NMR, MS).

Visualization of Workflows

Concluding Remarks

The isolation of sulfur-containing heterocycles from fossil fuels is a challenging yet rewarding endeavor. It requires a departure from the conventional desulfurization mindset towards a more nuanced approach focused on selective separation and preservation of molecular structure. The methodologies presented here—Liquid-Liquid Extraction, Selective Adsorption Chromatography, and Oxidative-Extractive Isolation—provide a robust toolkit for researchers. The successful application of these protocols can unlock a valuable source of chemical diversity for applications ranging from pharmaceutical development to environmental science. It is imperative that all downstream analyses are conducted with appropriate analytical standards and methods, such as GC-SCD or HPLC-ICP-MS, to validate the purity and identity of the isolated compounds.

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Technical Notes & Optimization

Optimizing Mass Spectrometry Fragmentation for Alkylthiolanes: A Technical Guide

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing mass spectrometry (MS) fragmentation parameters for the analysis of alkylthiolanes. This document offers troubleshooting advice and frequently asked questions (FAQs) to address specific issues encountered during experimental workflows.

Introduction to Alkylthiolane Analysis

Alkylthiolanes, a class of saturated cyclic thioethers, are significant in various fields, from petroleum analysis to the characterization of flavor and fragrance compounds. Their analysis by mass spectrometry, typically coupled with gas chromatography (GC-MS), presents unique challenges due to the reactivity of sulfur and the complex fragmentation patterns that can arise.[1][2] Achieving reliable and reproducible data hinges on the careful optimization of MS parameters, particularly those governing ionization and fragmentation.

This guide is structured to provide both quick-reference solutions in the FAQ section and in-depth troubleshooting protocols for more persistent issues. The underlying principles of fragmentation and the rationale behind parameter adjustments are explained to empower users to develop robust analytical methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions and issues that arise during the analysis of alkylthiolanes.

Q1: Why is my molecular ion peak ([M]⁺˙) weak or absent for my alkylthiolane sample?

A1: A weak or absent molecular ion is a common observation for aliphatic sulfur compounds.[3] This can be due to several factors:

• Extensive Fragmentation: Alkylthiolanes can readily fragment upon electron ionization (EI), leading to a low abundance of the intact molecular ion.[4]

• High Ionization Energy: The standard 70 eV used in EI-MS may be too energetic for some labile alkylthiolanes, causing them to fragment immediately upon ionization.

• In-Source Reactions: The reactive nature of sulfur compounds can lead to interactions within the ion source, causing degradation before detection.[5]

Troubleshooting Steps:

• Lower Ionization Energy: Try reducing the electron energy to 20-30 eV. This can decrease the extent of fragmentation and enhance the molecular ion peak.

• Use a Softer Ionization Technique: Consider chemical ionization (CI) or photoionization (PI) if available. These methods impart less energy to the analyte, resulting in less fragmentation and a more prominent molecular ion.

• Check for Contamination: Ensure the ion source is clean. Contaminants can interfere with ionization and lead to signal suppression.[6]

Q2: What are the most common fragment ions I should expect from an alkylthiolane?

A2: The fragmentation of alkylthiolanes is primarily driven by cleavage of the C-S bonds and the alkyl substituent. Common fragmentation pathways include:

• Alpha-Cleavage: The bond adjacent to the sulfur atom breaks, leading to the loss of an alkyl radical. This is often a predominant fragmentation pathway for sulfides.[3][7]

• Ring Opening and Cleavage: The thiolane ring can open, followed by fragmentation to produce various sulfur-containing and hydrocarbon ions.

• Loss of H₂S: Elimination of a hydrogen sulfide molecule can occur, particularly with certain substitution patterns.

For example, in the mass spectrum of a simple alkylthiolane, you might observe characteristic ions corresponding to the loss of the alkyl chain or fragments of the thiolane ring itself.

Q3: I'm seeing significant peak tailing for my alkylthiolane in the GC chromatogram. How can I improve the peak shape?

A3: Peak tailing is often indicative of active sites within the GC system that interact with the polar sulfur atom.[5]

Troubleshooting Steps:

• Use an Inert Flow Path: Employing inert-coated liners, columns, and other components can significantly reduce interactions with the analyte.[1]

• Column Choice: A column specifically designed for sulfur analysis, such as a DB-Sulfur SCD column, can provide improved peak shapes.[1][5]

• Check for System Contamination: Active sites can also arise from sample matrix buildup. Bake out your column and clean the injector and detector as per the manufacturer's instructions.[6]

Q4: How do I optimize the collision energy for MS/MS analysis of alkylthiolanes?

A4: Optimizing collision energy is crucial for obtaining informative product ion spectra in tandem mass spectrometry (MS/MS).[8]

Optimization Protocol:

• Infuse a Standard: Directly infuse a standard solution of your target alkylthiolane into the mass spectrometer.

• Select the Precursor Ion: Isolate the molecular ion or a prominent fragment ion in the first mass analyzer (Q1).

• Ramp the Collision Energy: Perform a series of experiments where you systematically increase the collision energy in the collision cell.

• Monitor Product Ions: Observe the formation and abundance of product ions at each collision energy level.

• Generate a Collision Energy Profile: Plot the intensity of key product ions as a function of collision energy. The optimal energy will be the value that produces the desired fragmentation pattern with good signal intensity.[9]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed protocols for resolving more complex issues.

Guide 1: Systematic Approach to Method Development for a Novel Alkylthiolane

When analyzing a new alkylthiolane, a systematic approach to method development is essential for achieving optimal results.

Workflow for Method Development:

Caption: Workflow for systematic GC-MS method development.

Step-by-Step Protocol:

• Sample Preparation: Ensure the sample is dissolved in a suitable solvent and filtered to remove particulates.

• GC Optimization:

  • Column Selection: Start with a low-bleed, inert column suitable for sulfur compounds.[5]

  • Temperature Program: Begin with a slow temperature ramp to ensure good separation of isomers and related compounds.

  • Injector Parameters: Use an inert liner and optimize the injector temperature to ensure efficient volatilization without thermal degradation.

• Initial MS Analysis (Full Scan):

  • Perform an initial run in full scan mode with standard EI at 70 eV to identify the molecular ion and major fragment ions.

• MS Parameter Optimization:

  • Ion Source Tuning: Tune the mass spectrometer according to the manufacturer's recommendations to ensure optimal sensitivity and resolution.[10]

  • Ionization Energy: If the molecular ion is weak, systematically lower the electron energy (e.g., in 10 eV decrements) to find the optimal value that enhances the molecular ion without sacrificing too much sensitivity.

  • Collision Energy (for MS/MS): If performing tandem MS, follow the protocol outlined in FAQ Q4 to determine the optimal collision energy for generating informative product ion spectra.[8]

• Data Review and Refinement:

  • Analyze the fragmentation pattern to confirm the structure of the alkylthiolane.

  • Assess the peak shape and resolution in the chromatogram.

  • Iteratively adjust GC and MS parameters to improve peak shape, sensitivity, and spectral quality.

• Method Validation: Once optimal parameters are established, validate the method for linearity, precision, and accuracy using appropriate standards.

Guide 2: Diagnosing and Eliminating Matrix Interferences

Complex matrices, such as those found in petroleum or food samples, can significantly interfere with the analysis of alkylthiolanes.[11][12]

Troubleshooting Matrix Effects:

Symptom	Potential Cause	Troubleshooting Action
Poor Signal-to-Noise	Co-eluting matrix components suppressing ionization.	1. Improve chromatographic separation. 2. Use a more selective ionization technique (e.g., CI). 3. Employ sample cleanup techniques (e.g., solid-phase extraction).
Shifting Retention Times	Matrix components altering column chemistry.	1. Implement a robust sample cleanup protocol. 2. Use an internal standard to correct for retention time shifts.
Unidentified Peaks	Contaminants from the sample matrix.	1. Analyze a matrix blank to identify background signals. 2. Use a high-resolution mass spectrometer to obtain accurate mass measurements for unknown identification.

Experimental Protocol for Matrix Effect Evaluation:

• Prepare a Standard in Solvent: Create a standard solution of the target alkylthiolane in a clean solvent.

• Prepare a Spiked Matrix Sample: Spike a blank matrix sample (that does not contain the analyte) with the same concentration of the alkylthiolane standard.

• Analyze Both Samples: Run both the standard-in-solvent and the spiked matrix sample under the optimized GC-MS conditions.

• Compare Results: A significant difference in peak area or shape between the two samples indicates the presence of a matrix effect.

Diagram of Matrix Effect Assessment:

Caption: Generalized fragmentation pathways for alkylthiolanes.

By understanding these fundamental fragmentation processes, researchers can better interpret mass spectra and make more informed decisions when optimizing fragmentation parameters.

References

• Shimadzu. (n.d.). Monitoring of Sulfur Components by Simultaneous Analysis Using GC-MS and GC-SCD. Retrieved from [Link]

• ACS Publications. (2024). PetroSulfur: A Gas Chromatography and Mass Spectrometry Database of Organic Sulfur Compounds in Petroleum. Energy & Fuels. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas. Retrieved from [Link]

• Agilent Technologies. (2013). Analysis of Sulfur Compounds in a Petroleum Fraction using Agilent J&W DB-Sulfur SCD GC Column and Inert Flow Path. Retrieved from [Link]

• LabRulez GCMS. (n.d.). Analysis of Sulphur Compounds in Various Liquefied Petroleum Gases. Retrieved from [Link]

• Liu, L., et al. (2019).

• Phenomenex. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• AMT. (2015). Challenges with the sampling and analysis of organosulfur compounds. Retrieved from [Link]

• Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS. Retrieved from [Link]

• Skyline. (n.d.). Skyline Collision Energy Optimization. Retrieved from [Link]

• ACS Publications. (1966). Fragmentation of aliphatic sulfur compounds by electron impact. Journal of the American Chemical Society. Retrieved from [Link]

• ACS Publications. (2022). Molecular Structures of Refractory Sulfur Compounds in Heavy Oil Hydrodesulfurization Characterized by Collision-Induced Dissociation Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. Energy & Fuels. Retrieved from [Link]

• PubMed. (2002). Synthesis of trithiolanes and tetrathianes from thiiranes catalyzed by ruthenium salen nitrosyl complexes. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. Retrieved from [Link]

• LCGC International. (2023). Using HPLC–MS and GC–MS for Improving Speed and Accuracy of Organosulfur Compound Detection. Retrieved from [Link]

• ResearchGate. (2016). Why gas chromotography-mass spectrometry is not a suitable technique for detection of compounds containing sulfur?. Retrieved from [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Beilstein Journals. (2020). Recent synthesis of thietanes. Retrieved from [Link]

• ResearchGate. (2013). Sulfides: Chemical ionization induced fragmentation studied with Proton Transfer Reaction-Mass Spectrometry and density functional calculations. Retrieved from [Link]

• MDPI. (2022). Characterization of Sulfides in Atmospheric Residue Fractions Using Selective Oxidation Followed by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. Retrieved from [Link]

• PubMed. (2021). Collision energies: Optimization strategies for bottom-up proteomics. Retrieved from [Link]

• Research and Reviews. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Retrieved from [Link]

• University of Alabama at Birmingham. (2010). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• PMC. (n.d.). Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• PMC. (2023). Experimental and Theoretical Analysis of the Thiol-Promoted Fragmentation of 2-Halo-3-tosyl-oxanorbornadienes. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism for synthesis of thietanes from thiiranes through nucleophilic ring expansion. Retrieved from [Link]

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Technical Support Center: Overcoming Matrix Effects in Sulfur-Specific Flame Photometric Detection (FPD)

Welcome to the technical support center for sulfur-specific Flame Photometric Detection (FPD). This guide is designed for researchers, scientists, and drug development professionals who rely on sensitive and accurate sulfur analysis. Here, we will delve into the common challenges posed by matrix effects and provide expert-driven troubleshooting strategies and frequently asked questions to ensure the integrity of your results.

Introduction: Understanding FPD and the Challenge of Matrix Effects

The Flame Photometric Detector (FPD) is a highly sensitive and selective detector for sulfur-containing compounds. Its operation is based on the principle of chemiluminescence, where sulfur compounds are combusted in a hydrogen-rich flame, forming an excited-state sulfur dimer (S₂*).[1] As this dimer relaxes to its ground state, it emits light at a characteristic wavelength (around 394 nm), which is detected by a photomultiplier tube (PMT).[2][3]

Despite its utility, the FPD is susceptible to a phenomenon known as matrix effects , which can significantly compromise analytical accuracy. The most common matrix effect is quenching , where the signal of the target sulfur analyte is suppressed by co-eluting compounds, particularly hydrocarbons.[4][5][6] This occurs when high concentrations of matrix components interfere with the chemical reactions in the flame that lead to the formation of the light-emitting S₂* species.[7] Quenching can lead to inaccurate quantification and reduced sensitivity, manifesting as diminished peak areas or even negative peaks in the chromatogram.[5][8]

This guide will provide you with the knowledge and tools to identify, understand, and overcome these matrix-induced challenges.

Frequently Asked Questions (FAQs)

Q1: What is "quenching" in FPD, and what does it look like on a chromatogram?

A1: Quenching is the reduction of the sulfur response caused by a co-eluting compound, most commonly a hydrocarbon.[4][5][6] In the flame, combustion products from the hydrocarbon matrix, such as CO, can react with sulfur atoms, preventing the formation of the light-emitting S₂* species.[7] On a chromatogram, quenching can manifest in several ways: a significant reduction in the peak area of your sulfur analyte, a distorted peak shape, or even a negative dip in the baseline corresponding to the elution of a major hydrocarbon peak.[8]

Q2: Is the FPD response for sulfur compounds linear?

A2: No, the conventional FPD response for sulfur is inherently non-linear. The light emission comes from the S₂* dimer, meaning the response is theoretically proportional to the square of the sulfur concentration.[2][6] This results in a quadratic response curve. However, modern detectors like the Pulsed Flame Photometric Detector (PFPD) can offer a linearized, equimolar response, which simplifies calibration and quantification.[9][10][11]

Q3: What is a Pulsed Flame Photometric Detector (PFPD), and how does it help with matrix effects?

A3: The Pulsed Flame Photometric Detector (PFPD) is an advanced version of the FPD that uses a pulsed flame instead of a continuous one.[12] This design provides a time dimension to the analysis in addition to wavelength selectivity.[4] Emissions from sulfur and hydrocarbons occur at different times after the flame pulse. By gating the detector to only measure the signal during the time window of sulfur emission, hydrocarbon interference and quenching can be significantly reduced.[4][13] The PFPD offers superior sensitivity and selectivity compared to the conventional FPD.[10][11][12]

Q4: Besides hydrocarbons, what other compounds can cause matrix effects?

A4: While hydrocarbons are the most common culprits, any compound present at a high concentration that can alter the flame chemistry can potentially cause quenching. In complex matrices like wine, other volatile components such as alcohols, esters, and acids can also decrease sensitivity.[14] It's crucial to consider all major components of your sample matrix when troubleshooting.

Q5: Can I use an FPD for analyzing high-molecular-weight sulfur compounds?

A5: Yes, but it requires careful temperature management. To prevent condensation and ensure the elution of heavier compounds like dibenzothiophenes, the FPD transfer line must be operated at high temperatures, sometimes up to 400°C.[6] Modern FPD designs often feature independent heating zones for the transfer line and the emission block to accommodate such analyses.[6]

Troubleshooting Guide: From Problem to Solution

This section addresses specific issues you may encounter during your analysis, detailing the probable causes and providing actionable solutions.

Issue 1: Poor Sensitivity or No Signal for Sulfur Analyte

Possible Causes	Recommended Solutions
Incorrect Detector Gas Flows: The hydrogen-to-air ratio is critical for optimal S₂* formation.[3][15]	Optimize Gas Flows: Systematically vary the H₂ and air flow rates while injecting a known standard to find the optimal ratio for maximum sensitivity. Start with the manufacturer's recommendations and make small, incremental adjustments.[3][15]
Flame is Not Lit: A common and easily overlooked issue.	Verify Flame Ignition: Most modern GCs have an electronic ignitor. If it fails, you can often hear a distinct "pop" upon successful ignition.[3] As a visual check, hold a cold, shiny surface (like a wrench) over the detector outlet; condensation indicates a lit flame.[16]
Severe Quenching: A large, co-eluting matrix peak is completely suppressing the sulfur signal.	Improve Chromatographic Separation: Modify the GC temperature program or use a more selective column (e.g., one designed specifically for sulfur analysis) to resolve the sulfur analyte from the interfering matrix peak.[8][17]
Reduce Matrix Load: Increase the split ratio to inject less of the matrix onto the column.[5][15] Note that this will also reduce the amount of analyte reaching the detector, so it's a trade-off.
Contaminated System: Active sites in the injector liner or column can adsorb reactive sulfur compounds.[18]	Perform System Maintenance: Clean or replace the injector liner and trim the first few inches of the GC column.[18] Ensure all tubing in the sample path is deactivated or made of inert material.[19][20]
Incorrect PMT Filter: The wrong optical filter (e.g., the 526 nm phosphorus filter) is installed instead of the 394 nm sulfur filter.[3]	Install Correct Filter: Verify that the blue-colored 394 nm filter for sulfur detection is correctly installed in the detector.[3]

Issue 2: Non-Linear or Non-Reproducible Calibration Curve

Possible Causes	Recommended Solutions
Inherent Quadratic Response: The standard FPD has a non-linear (square) response to sulfur concentration.[2][6]	Use a Square Root Function: When plotting your calibration curve, use the square root of the peak area versus concentration. This should linearize the data.[6]
Switch to a PFPD: A Pulsed FPD provides a naturally linear and equimolar response, which greatly simplifies calibration.[10][21]
Variable Quenching: The degree of quenching changes with analyte concentration, especially if the analyte co-elutes with a matrix component.	Utilize Matrix-Matched Standards: Prepare your calibration standards in a blank matrix that is identical to your samples. This ensures that the quenching effect is consistent across standards and unknowns.
Employ an Internal Standard: Choose an internal standard (a different sulfur compound) that elutes close to your analyte and experiences similar matrix effects. This can help compensate for variations.[14]
Self-Absorption/Self-Quenching: At very high sulfur concentrations, the emitted light can be re-absorbed by other sulfur molecules in the flame.[16]	Dilute the Sample: Ensure you are working within the linear dynamic range of the detector. Dilute high-concentration samples to bring them into the optimal range.

Issue 3: Negative Peaks or Severe Baseline Disturbances

Possible Causes	Recommended Solutions
Extreme Hydrocarbon Quenching: A very high concentration of a co-eluting hydrocarbon can cause a significant dip in the baseline.[8]	Improve Chromatographic Resolution: This is the most effective solution. Use a column with a different selectivity or adjust the temperature program to separate the hydrocarbon from the region of interest.[5][8]
Flame Instability or Flame-out: Large solvent peaks or massive hydrocarbon peaks can extinguish the flame.[4]	Use a Solvent Divert Valve: If the issue occurs during the solvent front, use a divert valve to vent the solvent instead of sending it to the detector.
Reduce Injection Volume/Increase Split: Lower the amount of material entering the detector to prevent the flame from being overwhelmed.[5][15]
Check for Leaks: Leaks in the detector fittings can disrupt the stable gas environment needed for the flame.[16]

Experimental Protocols & Visualizations

Protocol 1: Optimizing FPD Gas Flows for Maximum Sulfur Sensitivity

This protocol provides a systematic approach to finding the ideal hydrogen and air flow rates for your specific application.

Objective: To maximize the signal-to-noise ratio for a target sulfur compound.

Materials:

• GC-FPD system

• Standard of a representative sulfur compound (e.g., thiophene) at a known concentration

• Appropriate solvent for the standard

Procedure:

• Initial Setup: Set the H₂ and air flows to the instrument manufacturer's recommended starting values. Allow the detector to stabilize.

• Establish Baseline: Inject the sulfur standard and record the peak area and signal-to-noise ratio. This is your baseline response.

• Vary Air Flow: While keeping the H₂ flow constant, increase the air flow by a small increment (e.g., 2-5 mL/min).

• Re-analyze: After the flow stabilizes, inject the standard again and record the peak area and S/N.

• Iterate: Continue increasing the air flow in small increments, analyzing the standard after each change, until the signal begins to decrease. Note the air flow that provided the maximum response.

• Reset and Vary Hydrogen Flow: Return the air flow to its optimal setting. Now, keeping the air flow constant, begin varying the H₂ flow in small increments, repeating the analysis at each step.

• Determine Optimum: Identify the combination of H₂ and air flow rates that consistently produces the highest signal-to-noise ratio.[3][15] These are your optimized conditions.

Diagram: The Quenching Mechanism in FPD

The following diagram illustrates how a co-eluting hydrocarbon can interfere with the formation of the light-emitting S₂* species, leading to signal quenching.

Caption: Hydrocarbon quenching in the FPD flame.

Diagram: Troubleshooting Workflow for Low FPD Signal

This workflow provides a logical path for diagnosing the cause of poor or absent sulfur signals.

Caption: A step-by-step workflow for troubleshooting low FPD signals.

By understanding the principles of FPD and the mechanisms of matrix effects, and by applying these systematic troubleshooting strategies, you can overcome the most common analytical challenges and achieve reliable, accurate sulfur quantification.

References

• Pesticide Analysis with the Pulsed-Flame Photometer Detector and a Direct Sample Introduction Device. Analytical Chemistry.
• Analysis of Sulfur Compounds in Hydrocarbon Fuels using Gas Chromatography with Pulsed Flame Photometric Detection. Davidson Analytical Services.
• Monitor Sulfur Compounds In Petroleum Chemical, Environmental, and Other Samples, Using a Special-Purpose Capillary GC Column. Supelco.
• Two Detector Solution to Analyzing Sulfur. Restek Resource Hub.
• Analysis of Sulfur Compound in Gasoline by GC-FPD. Shimadzu.
• Changes to the Standard PFPD Sulfur Configuration To Reduce Hydrocarbon Quenching in Gasoline Samples. OI Analytical.
• Optimization of a Pulsed Flame Photometric Detector for Nontraditional Elements.
• The most reliable and user-friendly solution for ultratrace sulfur analysis in Hydrogen, Air and Carbon Dioxide. ASDevices.
• TROUBLESHOOTING GUIDE. Restek.
• Effect of Wine Matrix Composition on the Quantification of Volatile Sulfur Compounds by Headspace Solid-Phase Microextraction-Gas Chromatography-Pulsed Flame Photometric Detection. PMC.
• Overcoming Challenges of Sulfur Analysis in Natural Gas and Gaseous Fuels. Shimadzu Scientific Instruments.
• Flame Photometric Detector - FPD Overview. SRI Instruments.
• Determination of Total and Speciated Sulfur Content in Petrochemical Samples Using a Pulsed Flame Photometric Detector.
• The Pulsed Flame Photometric Detector for analysis of phosphorus pesticides in wastew
• Mechanism of sulfur emission quenching in flame photometric detectors. Tel Aviv University.
• OI Analytical 5383 Pulsed Flame Photometric Detector (PFPD). Xylem Taiwan.
• An Improved Flame Photometric Detector for the Analysis of Dibenzothiophenes in Diesel, Distillates, and Feedstocks Using the Agilent 7890B Series GC. Agilent.
• 8860 Gas Chrom
• FPD vs SCD detectors for sulphur compounds. Reddit.
• Analysis of Sulfur Compound in Gasoline by GC-FPD. Shimadzu.
• Improved Analysis of Sulfur Compounds in Gasoline and Diesel Matrices Using the Pulsed Flame Photometric Detector (PFPD). OI Analytical.
• Determination of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatography and Pulsed Flame Photometric Detection.
• A Comparison of Sulfur Selective Detectors for Low Level Analysis in Gaseous Streams Applic
• Analysis of Low-Level Sulfur Compounds in Natural Gas and Propylene Using a Pulsed Flame Photometric Detector. Agilent.
• GC Analysis of Sulfur Components in Propylene using a Pulsed Flame Photometric Detector. Agilent.
• Pulsed Flame Photometric Detector (PFPD). SCION Instruments.
• Sulfur-Selective Detection with the FPD: Current Enigmas, Practical Usage, and Future Directions.
• Pulsed Flame Photometric Detector (PFPD)
• Determination of Low-Level sulfur compounds in Natural gas and Petrochemicals by Gas Chromatography and Pulsed flamed photometric Detector.
• ASTM Methods for Sulfur Analysis in Petrochemicals using a Pulsed Flame Photometric Detector (PFPD). Davidson Analytical Services.
• Determination of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatograpy and Pulsed Flame Photometric Detection. YSI.

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Reference Data & Comparative Studies

thiolane, 2-ethyl-5-methyl, trans- compared to other alkylthiolanes in crude oil

This guide provides an in-depth comparative analysis of trans-2-ethyl-5-methylthiolane against other alkylthiolanes and organic sulfur compounds (OSCs) found in crude oil. Designed for analytical chemists and petroleum geochemists, this document evaluates the structural, functional, and analytical differences of these biomarkers, detailing the causality behind their use in reservoir characterization.

Mechanistic Origins and Geochemical Causality

The presence of trans-2-ethyl-5-methylthiolane in crude oil is not an artifact of thermal cracking, but rather a direct consequence of abiogenic sulfur incorporation during the early stages of diagenesis[1]. In euxinic (anoxic and sulfidic) depositional environments, sulfate-reducing bacteria generate hydrogen sulfide (H₂S). This H₂S reacts with functionalized biogenic lipids—such as phytol or carbohydrates—to form cyclic aliphatic sulfides[1].

The Causality of Thermal Maturity: Alkylthiolanes are thermodynamically unstable under high thermal stress. As the geothermal gradient increases during the catagenesis phase of oil generation, 5-membered aliphatic thiolanes undergo progressive dehydrogenation and C-C bond cleavage to form aromatic thiophenes[2]. Consequently, the ratio of immature biomarkers (like trans-2-ethyl-5-methylthiolane) to their mature thiophenic equivalents serves as a highly accurate, self-validating internal thermometer for crude oil maturation[2].

Comparative Profiling: Thiolanes vs. Thianes vs. Thiophenes

When profiling crude oil, distinguishing between trans-2-ethyl-5-methylthiolane and its structural homologues is paramount for accurate paleoenvironmental reconstruction.

• Stereoisomerism (cis vs. trans): The cis and trans isomers of 2-ethyl-5-methylthiolane are distinct molecular fossils. During gas chromatography, the cis isomers of 2-alkyl-5-methylthiolanes consistently elute before the trans isomers[3]. The cis/trans ratio is heavily influenced by the stereochemistry of the original biogenic precursor and can indicate specific hypersaline depositional environments[4].

• Ring Size (Thiolanes vs. Thianes): Thiolanes possess a 5-membered ring, whereas thianes possess a 6-membered ring. While both are formed concurrently via intramolecular cyclization of sulfurized lipids, their relative abundance shifts based on the carbon chain length and double-bond positions of the precursor lipid[5].

Table 1: Comparative Geochemical Utility of Organic Sulfur Biomarkers

Biomarker Class	Representative Compound	Ring Structure	Characteristic GC-MS Ion	Thermal Stability	Primary Geochemical Application
2-Alkyl-5-methylthiolanes	trans-2-ethyl-5-methylthiolane	5-membered cyclic sulfide	m/z 101	Low (Immature)	Hypersalinity indicator; early diagenesis marker.
2-Alkylthianes	2-propylthiane	6-membered cyclic sulfide	m/z 115	Low (Immature)	Source rock correlation; biogenic lipid tracing.
2-Alkylthiolanes	2-propylthiolane	5-membered cyclic sulfide	m/z 87	Low (Immature)	General indicator of anoxic, sulfur-rich deposition.
Alkylthiophenes	2-ethyl-5-methylthiophene	5-membered aromatic	m/z 111, 125	High (Mature)	Thermal maturity index (Thiolane/Thiophene ratio).

Experimental Protocols: A Self-Validating Analytical System

Because OSCs are present in trace amounts relative to the dominant saturated hydrocarbons in crude oil, direct analysis is impossible. The following protocols form a self-validating system: Protocol 1 isolates and identifies the intact biomarker, while Protocol 2 chemically degrades it to prove its structural origin.

Protocol 1: Isolation and GC-MS Profiling of Alkylthiolanes

Causality & Rationale: Direct GC-MS of crude oil suffers from severe matrix interference by n-alkanes. Chromatographic fractionation isolates the polar/sulfide fraction, drastically increasing the signal-to-noise ratio for specific target ions (m/z 101).

• Asphaltene Precipitation: Treat the crude oil sample with excess n-hexane (40:1 v/w) to precipitate heavy asphaltenes. Filter the mixture to obtain the maltene fraction[6].

• Liquid Chromatography: Load the maltenes onto an activated silica/alumina column. Elute the saturated hydrocarbons with n-hexane. Subsequently, elute the aromatic/sulfide fraction using a hexane/dichloromethane (9:1 v/v) mixture.

• GC-MS Analysis: Inject the concentrated sulfide fraction into a GC-MS equipped with a high-resolution capillary column (e.g., HP-5MS, 30 m × 0.25 mm). Program the oven from 50 °C to 310 °C at a rate of 3 °C/min[2].

• Data Extraction: Monitor specific ion chromatograms to differentiate the homologues: m/z 101 for 2-alkyl-5-methylthiolanes (capturing both cis and trans-2-ethyl-5-methylthiolane), m/z 87 for 2-alkylthiolanes, and m/z 115 for 2-alkylthianes[6].

Protocol 2: Raney Nickel Desulfurization (Structural Validation)

Causality & Rationale: To definitively prove that trans-2-ethyl-5-methylthiolane originates from a specific biological lipid, the C-S bonds must be cleaved without altering the underlying carbon skeleton. Raney Nickel achieves this by substituting sulfur with hydrogen, yielding the parent hydrocarbon[7].

• Preparation: Dissolve the isolated sulfide fraction from Protocol 1 in an ethanol/benzene solvent mixture.

• Catalytic Cleavage: Add a suspension of freshly prepared Raney Nickel catalyst. Reflux the mixture under a hydrogen atmosphere for 4 to 6 hours[7].

• Extraction: Filter out the catalyst and extract the newly formed saturated hydrocarbons using n-pentane.

• Confirmation: Analyze the hydrocarbon extract via GC-MS. The conversion of cyclic thiolanes into specific branched alkanes (e.g., yielding heptane derivatives from 2-ethyl-5-methylthiolane) mathematically validates the carbon skeleton of the original biomarker[7].

Diagenetic Evolution Pathway

The following diagram illustrates the logical progression of biogenic lipids into mature thiophenic biomarkers, highlighting where trans-2-ethyl-5-methylthiolane fits into the thermal maturation timeline.

Geochemical pathway of lipid sulfurization and thermal maturation into thiophenic biomarkers.

References

• Sinninghe Damsté, J. S., et al. "IDENTIFICATION OF HOMOLOGOUS SERIES OF ALKYLATED THIOPHENES, THIOLANES, THIANES AND BENZOTHIOPHENES PRESENT IN PYROLYSATES." Utrecht University Repository. Available at:[Link][3]

• Cai, C., et al. "Origins of Palaeozoic oils in the Tarim Basin: Evidence from sulfur isotopes and biomarkers." Chemical Geology. Available at: [Link][2]

• Sinninghe Damsté, J. S., et al. "Molecular Characterization of Organically-Bound Sulfur In Crude Oils." Utrecht University Repository. Available at:[Link][6]

• Sinninghe Damsté, J. S. "ORGANICALLY-BOUND SULPHUR IN THE GEOSPHERE: A MOLECULAR APPROACH." ResearchGate. Available at: [Link][7]

• Sinninghe Damsté, J. S., et al. "Products of flow-type pyrolysis of oil shale kerogen in benzene medium." ResearchGate. Available at:[Link][1]

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• 5. dspace.library.uu.nl [dspace.library.uu.nl]
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• 7. researchgate.net [researchgate.net]

Comprehensive Mass Spectral Library Comparison: trans-2-Ethyl-5-methylthiolane

Accurate identification of volatile sulfur-containing heterocycles is a critical analytical challenge in petrochemistry, environmental monitoring, and flavor and fragrance profiling. Among these compounds, alkylthiolanes such as trans-2-ethyl-5-methylthiolane (C₇H₁₄S) serve as important geochemical biomarkers and potent olfactory agents.

Because stereoisomers (such as cis- and trans-2-ethyl-5-methylthiolane) yield nearly identical electron ionization (EI) mass spectra, relying solely on spectral matching algorithms can lead to false positive identifications. This guide objectively compares the performance of the [1] against alternative databases like the [2], providing scientists with a self-validating experimental protocol and mechanistic insights to ensure rigorous identification.

Mechanistic Causality: EI-MS Fragmentation of Alkylthiolanes

To understand why library curation matters, one must first understand the gas-phase chemistry of the analyte. When trans-2-ethyl-5-methylthiolane is subjected to standard 70 eV electron ionization, the initial ionization event predominantly removes an electron from the sulfur atom's lone pair, generating a radical cation [M]⁺• at m/z 130.

The internal energy imparted by the 70 eV electron vastly exceeds the subtle steric strain differences between the cis and trans diastereomers. Consequently, both isomers undergo identical primary fragmentation pathways:

• α-Cleavage (Loss of Ethyl): The most thermodynamically favorable pathway is the loss of the larger ethyl radical (•C₂H₅, 29 Da), resulting in a stable, sulfur-stabilized cyclic cation at m/z 101 . This is typically the base peak.

• α-Cleavage (Loss of Methyl): Alternatively, the loss of the methyl radical (•CH₃, 15 Da) yields a secondary fragment at m/z 115 .

• Ring Opening: Subsequent rearrangements and losses of small neutral molecules (e.g., H₂S, ethylene) produce lower mass fragments such as m/z 87 and m/z 60[3].

EI-MS fragmentation pathway of trans-2-ethyl-5-methylthiolane.

Objective Library Comparison: NIST 23 vs. Wiley Registry 12th Ed.

When identifying trans-2-ethyl-5-methylthiolane, the choice of mass spectral library dictates the confidence of the result. The NIST and Wiley libraries were developed under fundamentally different philosophies[4].

The Wiley Registry is an exhaustive repository that attempts to include all available spectra, including those derived from historical literature[4]. While it offers unmatched breadth (over 3 million spectra when combined with NIST), it may return multiple redundant hits for alkylthiolanes, which can complicate automated deconvolution algorithms.

Table 1: Comparative Metrics for Alkylthiolane Identification

Feature	NIST 2023 (EI Library)	Wiley Registry 12th Ed.	Open-Source (e.g., MoNA)
Curation Philosophy	Highly evaluated, single best spectrum per derivative.	Exhaustive inclusion, multiple replicates.	Community-driven, variable quality.
trans-2-Ethyl-5-methylthiolane Data	Verified standard spectrum[1].	Multiple literature-derived spectra[4].	Often absent or mislabeled.
Stereoisomer Differentiation	Excellent: Integrates AI-RI and Kovats indices to separate cis/trans[2].	Moderate: Relies heavily on user interpretation of metadata.	Poor: Rarely includes standardized RI metadata.
Signal-to-Noise Thresholds	Strict minimum peak requirements.	Variable; includes historical low-res data.	Unregulated.

Self-Validating Experimental Protocol: GC-MS Workflow

To ensure scientific integrity, researchers cannot rely on "black-box" software matching. The following protocol establishes a self-validating system for the extraction, separation, and definitive identification of trans-2-ethyl-5-methylthiolane using orthogonal GC-MS and RI data[5][6].

Step-by-Step Methodology

Step 1: Sample Preparation & Standard Synthesis

• Extract the volatile organic fraction using Solid-Phase Microextraction (SPME) or liquid-liquid extraction with ultra-pure dichloromethane.

• Optional Standard Synthesis: If pure standards are unavailable, trans-2-ethyl-5-methylthiolane can be synthesized via the catalytic hydrogenation of 2-ethyl-5-methylthiophene using triethylsilane and trifluoroacetic acid[3].

Step 2: GC-MS Acquisition Parameters

• Column: Inject 1 µL of the sample onto a high-resolution capillary column (e.g., HP-5MS or DB-5MS, 30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Temperature Program: Initial temperature 40°C (hold 2 min), ramp at 4°C/min to 280°C (hold 5 min). Slow ramping is critical to resolve the cis and trans diastereomers.

• Ionization: Electron Ionization (EI) source at 70 eV, source temperature 230°C.

• Scan Range: m/z 35 to 350.

Step 3: Retention Index Calibration

• Inject a standard mixture of C₈–C₂₀ n-alkanes under the exact same GC conditions.

• Calculate the experimental Kovats Retention Index (RI) for the target peak.

Step 4: Spectral Deconvolution and Library Matching

• Process the raw data using AMDIS (Automated Mass Spectral Deconvolution and Identification System).

• Export the deconvoluted spectrum to NIST MS Search v2.4.

• Validation Check: The software must return a Match Factor > 850 for 2-ethyl-5-methylthiolane.

Self-validating GC-MS analytical workflow for stereoisomer identification.

Conclusion

References

• trans-2-Ethyl-5-methylthiolane - the NIST WebBook National Institute of Standards and Technology (NIST).[Link]

• Wiley Registry/NIST Mass Spectral Library 2023 Wiley Science Solutions.[Link]

• Comparative Evaluations of Mass Spectral Databases Journal of the American Society for Mass Spectrometry (via CORE).[Link]

• Identification of Homologous Series of Alkylated Thiophenes, Thiolanes, Thianes and Benzothiophenes Present in Pyrolysates Utrecht University Repository (DSpace).[Link]

• Organically-Bound Sulphur in the Geosphere: A Molecular Approach ResearchGate.[Link]

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• 6. dspace.library.uu.nl [dspace.library.uu.nl]

Safety & Regulatory Compliance

Personal protective equipment for handling Thiolane, 2-ethyl-5-methyl, trans-

Comprehensive Safety and Operational Guide for Handling trans-2-Ethyl-5-methylthiolane

As a Senior Application Scientist, I frequently consult on the safe handling of organosulfur compounds for drug development and materials science. trans-2-Ethyl-5-methylthiolane (CAS No. 61568-32-9) is a substituted tetrahydrothiophene (thiolane) derivative[1]. Like its parent compound, it is characterized by extreme flammability, a highly obnoxious stench detectable at parts-per-billion (ppb) levels, and significant acute toxicity profiles[2].

To build a secure laboratory environment, we must move beyond merely following rules; we must understand the chemical behaviors that necessitate them. This guide provides the causality-driven protocols required to handle this compound safely.

Causality-Driven Hazard Assessment

Why does trans-2-ethyl-5-methylthiolane require such stringent protocols?

• Olfactory Saturation & Stench: The unshared electron pairs on the sulfur atom interact strongly with human olfactory receptors. This causes an overwhelming odor that can induce nausea, dizziness, and panic in a laboratory setting, necessitating rigorous engineering controls[3].

• Lipophilicity and Dermal Penetration: The addition of ethyl and methyl alkyl chains to the thiolane ring increases the molecule's lipophilicity compared to unsubstituted tetrahydrothiophene. This enhances its ability to penetrate the stratum corneum, making dermal exposure a critical systemic toxicity risk[2].

• Flammability and Vapor Density: Thiolanes typically possess low flash points. Their vapors are heavier than air, meaning they can travel along benchtops to distant ignition sources and flash back[4].

Table 1: Physicochemical Properties and Hazard Classifications (Note: Hazard data extrapolated from the tetrahydrothiophene core)

Property / Hazard	Value / Classification	Operational Implication
CAS Number	61568-32-9[1]	Unique identifier for inventory and tracking.
Molecular Weight	130.25 g/mol [1]	Heavier than air; vapors settle in low areas.
Flammability	Category 2 (Highly Flammable)[2]	Mandates grounded, explosion-proof equipment.
Acute Toxicity	Category 4 (Oral, Dermal, Inhal.)[4]	Requires absolute barrier protection (PPE).
Skin/Eye Irritation	Category 2 / 2A[2]	Immediate flush protocols required upon contact.
Aquatic Toxicity	Harmful (Long-lasting effects)[5]	Strictly prohibits drain or aqueous disposal.

Personal Protective Equipment (PPE) Matrix

Trust in your safety protocol begins with the right physical barriers. Standard laboratory PPE is insufficient for substituted thiolanes. Every piece of equipment must be selected based on chemical permeation data.

Table 2: Required PPE Specifications

PPE Category	Specification	Causality / Rationale
Hand Protection	Primary: Butyl rubber gloves. Secondary: Nitrile outer layer.	Standard nitrile degrades rapidly upon continuous contact with organosulfur solvents. Butyl rubber provides superior chemical permeation resistance[2].
Eye/Face Protection	Tight-fitting chemical splash goggles (EN 166 / ANSI Z87.1) + Face shield.	Vapors are highly irritating to ocular mucosa. Standard safety glasses do not prevent vapor intrusion[6].
Body Protection	Flame-retardant (FR) antistatic lab coat or coveralls.	Mitigates the risk of static discharge igniting the highly flammable vapors[5].
Respiratory	NIOSH-approved full-face respirator with Organic Vapor (OV) cartridges.	Required only if handling outside a certified fume hood or during a spill. The fume hood is the primary control[3].

Operational Workflow: Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's integrity is confirmed.

Step-by-Step Dispensing Methodology:

• Engineering Control Verification: Ensure the chemical fume hood is operational with a face velocity between 80–120 feet per minute (fpm). Do not use a laminar flow hood, as it recirculates air.

• Static Mitigation: Ground and bond all receiving vessels and the primary container. Use only non-sparking tools (e.g., beryllium-copper or brass spatulas/wrenches)[6].

• Purging: Purge the receiving vessel with an inert gas (Nitrogen or Argon) to displace oxygen, reducing the fire triangle risk.

• Transfer: Use a closed-system transfer method (e.g., a gas-tight syringe or a cannula transfer) to minimize vapor release.

• Decontamination: Immediately rinse all syringes, needles, and glassware with a dilute oxidizing solution (e.g., 5% sodium hypochlorite/bleach) inside the fume hood. The oxidizer converts the volatile thiolane into a non-volatile, less odorous sulfoxide or sulfone[3].

Operational workflow for the safe dispensing of highly flammable thiolane derivatives.

Emergency Response & Spill Mitigation

In the event of a spill, the extreme stench can cause panic. A pre-established, logical response prevents secondary accidents and minimizes exposure.

Step-by-Step Spill Response:

• Evacuate and Isolate: Immediately evacuate non-essential personnel from the laboratory. The stench will spread rapidly; alert facility management to prevent building-wide HVAC recirculation[2].

• Eliminate Ignition Sources: Shut off all hot plates, stirrers, and electrical equipment. Do not flip light switches, as the arc can ignite vapors[4].

• Containment: Wearing a full-face respirator (OV cartridges) and butyl gloves, surround the spill with a non-combustible absorbent (e.g., activated charcoal, dry sand, or diatomaceous earth). Never use combustible materials like paper towels or sawdust[4]. Activated charcoal is highly recommended as it traps the volatile odorants[3].

• Collection: Use non-sparking scoops to collect the saturated absorbent. Place it into a heavy-duty, sealable polyethylene bag, then into a rigid, grounded hazardous waste drum[3].

• Surface Neutralization: Wash the spill area with a dilute bleach solution to oxidize residual traces of the thiolane, followed by a soap and water rinse.

Emergency spill response logic emphasizing ignition control and odor mitigation.

Waste Management & Disposal Plan

Because trans-2-ethyl-5-methylthiolane is harmful to aquatic life and exhibits long-lasting environmental effects, it must never be disposed of down the sink[5].

• Segregation: Segregate thiolane waste from oxidizing agents (e.g., peroxides, nitric acid) to prevent exothermic reactions and potential explosions[3].

• Storage: Store waste in tightly sealed, clearly labeled, grounded containers in a cool, well-ventilated flammable storage cabinet[2].

• Final Disposal: Disposal must be handled by a licensed hazardous waste contractor via high-temperature incineration equipped with sulfur dioxide (SO₂) scrubbers, as combustion yields toxic oxides of carbon and sulfur[2].

References[1] Title: trans-2-Ethyl-5-methylthiolane | Source: NIST Chemistry WebBook, SRD 69 | URL: https://webbook.nist.gov/[5] Title: SAFETY DATA SHEET - Tetrahydrothiophene for synthesis | Source: Merck Millipore | URL: https://www.merckmillipore.com/[2] Title: Safety Data Sheet: Tetrahydrothiophene (THT) | Source: International Chemical Engineering (ICE) | URL: https://www.iceng.net.au/[6] Title: SAFETY DATA SHEET - Tetrahydrothiophene | Source: Fisher Scientific | URL: https://www.fishersci.com/[3] Title: Hazardous Substance Fact Sheet: Tetrahydrothiophene | Source: New Jersey Department of Health | URL: https://www.nj.gov/[4] Title: SAFETY DATA SHEET - Tetrahydrothiophene | Source: Thermo Fisher Scientific | URL: https://www.thermofisher.com/

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